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Compound of Interest

Compound Name: Strontium;iodide

Cat. No.: B13733583 Get Quote

In the landscape of radiation detection, the europium-doped strontium iodide (SrI₂(Eu))

scintillator is a significant development, offering superior performance characteristics for a

range of applications, including medical imaging, industrial processes, and environmental

monitoring. This guide provides a comprehensive comparison of a new SrI₂(Eu) detector with

established alternatives, namely Thallium-activated Sodium Iodide (NaI(Tl)) and Cerium-doped

Lanthanum Bromide (LaBr₃(Ce)). The performance of these detectors is evaluated based on

key metrics supported by experimental data.

Comparative Analysis of Scintillator Performance
The performance of a scintillation detector is primarily determined by its energy resolution, light

output, and decay time. These parameters dictate the detector's ability to distinguish between

different radiation energies, its efficiency in converting radiation to light, and its speed in

processing signals, respectively.
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Performance Metric SrI₂(Eu) NaI(Tl) LaBr₃(Ce)

Energy Resolution @

662 keV (FWHM)
~2.9%[1][2] ~6-7%[3][4] <3%[3][4][5]

Light Output

(photons/MeV)
80,000 - 100,000[1] ~38,000 ~60,000[6]

Primary Decay Time ~1.1 µs[7] ~230 ns <30 ns[6]

Density (g/cm³) 4.6[1] 3.67 5.08

Effective Atomic

Number (Zeff)
49[6][8] 51 47

Internal Radioactivity Very Low[1][8] Very Low Yes (¹³⁸La, ²²⁷Ac)[1][3]

Key Observations:

Superior Energy Resolution: The SrI₂(Eu) detector demonstrates an outstanding energy

resolution of approximately 2.9% at 662 keV, comparable to that of LaBr₃(Ce) and

significantly better than NaI(Tl).[1][2][3][4][5] This allows for more precise identification of

radionuclides.

High Light Output: With a light output of 80,000 to 100,000 photons/MeV, SrI₂(Eu) surpasses

both NaI(Tl) and LaBr₃(Ce), contributing to its excellent energy resolution.[1]

Absence of Internal Radioactivity: A critical advantage of SrI₂(Eu) over LaBr₃(Ce) is its

negligible internal radioactivity.[1][8] The presence of naturally occurring ¹³⁸La and traces of

²²⁷Ac in LaBr₃(Ce) creates a background that can interfere with the detection of other

radioactive sources.[1][3]

Slower Decay Time: The primary limitation of SrI₂(Eu) is its relatively long decay time of

about 1.1 µs, which may not be suitable for applications requiring very high count rates.[7] In

contrast, LaBr₃(Ce) offers a much faster response with a decay time of less than 30 ns.[6]
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To validate the performance of a new SrI₂(Eu) detector, a series of standardized experiments

are conducted. The following protocols outline the methodologies for measuring key

performance metrics.

Energy Resolution and Light Output Measurement
Objective: To determine the energy resolution and relative light output of the SrI₂(Eu) detector.

Methodology:

Experimental Setup:

The SrI₂(Eu) crystal is optically coupled to a light-sensing device, such as a

Photomultiplier Tube (PMT), Avalanche Photodiode (APD), or Multi-Pixel Photon Counter

(MPPC).[2][6][8]

The output of the photodetector is connected to a preamplifier, followed by a shaping

amplifier.

The amplified signal is then fed into a Multi-Channel Analyzer (MCA) to generate an

energy spectrum.[9]

The entire setup is placed in a light-tight and temperature-controlled environment to

minimize noise and ensure stable operation.[2][6][8]

Data Acquisition:

A calibrated gamma-ray source, typically ¹³⁷Cs which emits gamma rays at 662 keV, is

placed at a fixed distance from the detector.[2]

The MCA acquires data for a sufficient duration to obtain a well-defined photopeak with

good statistics.

Data Analysis:

The Full Width at Half Maximum (FWHM) of the 662 keV photopeak is determined from

the energy spectrum.
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The energy resolution (R) is calculated using the formula: R (%) = (FWHM / Peak

Centroid) x 100.

The light output is determined relative to a standard detector (e.g., NaI(Tl)) by comparing

the position of the photopeak.

Scintillation Decay Time Measurement
Objective: To measure the characteristic decay time of the scintillation light produced by the

SrI₂(Eu) crystal.

Methodology:

Experimental Setup:

The SrI₂(Eu) crystal is coupled to a fast PMT.

A gamma-ray source, such as ¹³⁷Cs, is used to excite the scintillator.[7]

The output pulse from the PMT is recorded by a digital oscilloscope.[7]

Data Acquisition:

Multiple pulse waveforms are acquired and averaged to improve the signal-to-noise ratio.

Data Analysis:

The decay portion of the averaged pulse waveform is fitted with an exponential decay

function to determine the decay time constant.[7]

Inherent Background Measurement
Objective: To quantify the internal radioactivity of the SrI₂(Eu) detector.

Methodology:

Experimental Setup:
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The detector is placed inside a shielded chamber, typically made of lead and copper, to

minimize external background radiation.[8]

Data Acquisition:

A background spectrum is acquired for an extended period to accurately measure any

internal radioactive contaminants.

Data Analysis:

The resulting spectrum is analyzed for the presence of any peaks that would indicate

internal radioactivity. For SrI₂(Eu), this is expected to be extremely low.[8]

Visualizing the Experimental Workflow
The following diagram illustrates the general workflow for validating the performance of a new

scintillator detector.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://waseda.elsevierpure.com/en/publications/performance-evaluation-of-newly-developed-srisub2subeu-scintillat-3/
https://waseda.elsevierpure.com/en/publications/performance-evaluation-of-newly-developed-srisub2subeu-scintillat-3/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13733583?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Detector Assembly

Signal Processing

Data Acquisition & Analysis

Performance Metrics

SrI2(Eu) Crystal

Photodetector (PMT, APD, etc.)

Optical Coupling

Preamplifier

Shaping Amplifier

Multi-Channel Analyzer (MCA)

Data Analysis SoftwareGamma Source (e.g., 137Cs) Lead/Copper Shielding

for background measurement

Energy Resolution Light Output Decay Time Inherent Background

Click to download full resolution via product page

Caption: Experimental workflow for scintillator performance validation.

The following diagram illustrates the logical relationship between the key performance metrics

and their impact on the overall suitability of a detector for a given application.
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Caption: Key detector performance metrics and their implications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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